
Application Notes and Protocols for VU591
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B560288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU591 hydrochloride is a potent and selective inhibitor of the renal outer medullary potassium

(ROMK) channel, also known as Kir1.1.[1][2][3] With an IC50 of approximately 0.24 μM, it

serves as a critical tool for studying renal function, ion channel physiology, and for the

development of novel diuretics.[1][2][3] VU591 acts as a pore blocker of the ROMK channel,

demonstrating high selectivity over other Kir channels and a wide range of other ion channels

and receptors.[4][5][6] These application notes provide detailed protocols for the proper

reconstitution and storage of VU591 hydrochloride to ensure its stability and efficacy in

experimental settings.
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Property Value Reference

Molecular Formula C16H13ClN6O5 [3]

Molecular Weight 404.76 g/mol [3]

Target

Renal Outer Medullary

Potassium (ROMK) Channel

(Kir1.1)

[1][2]

IC50 0.24 μM [1][2][3]

Selectivity

>150-fold selective over Kir6.2.

No significant effect on Kir2.1,

Kir2.3, Kir4.1, and Kir7.1 at 10

µM.

[4]

Off-Target Effects
Modest effect on GABAA

receptor (IC50 = 6.2 µM)
[4]

Solubility Data
VU591 hydrochloride exhibits high solubility in dimethyl sulfoxide (DMSO) and is poorly

soluble in water. The use of newly opened, anhydrous DMSO is recommended as the solvent's

hygroscopic nature can affect solubility.[1][2]

Solvent Solubility Notes

DMSO 16.67 mg/mL (41.18 mM)
Ultrasonic assistance may be

required.[1][3]

Water < 0.1 mg/mL Considered insoluble.[3]

Storage and Stability
Proper storage of VU591 hydrochloride, both in solid form and in solution, is crucial to

maintain its activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-108585/VU591-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108585/VU591-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/vu591-hydrochloride.html
https://www.medchemexpress.com/vu-591.html
https://www.medchemexpress.com/vu591-hydrochloride.html
https://www.medchemexpress.com/vu-591.html
https://file.medchemexpress.com/batch_PDF/HY-108585/VU591-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.merckmillipore.com/INTL/en/product/Kir1.1-Inhibitor-VU591-Calbiochem,EMD_BIO-422682
https://www.merckmillipore.com/INTL/en/product/Kir1.1-Inhibitor-VU591-Calbiochem,EMD_BIO-422682
https://www.benchchem.com/product/b560288?utm_src=pdf-body
https://www.medchemexpress.com/vu591-hydrochloride.html
https://www.medchemexpress.com/vu-591.html
https://www.medchemexpress.com/vu591-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-108585/VU591-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108585/VU591-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b560288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Solid 4°C
As per manufacturer's

recommendations

Store in a sealed

container, away from

moisture.[1][3]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store in sealed

vials.[1][3][7]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Store in sealed

vials.[1][3][7]

Experimental Protocols
Protocol 1: Reconstitution of VU591 Hydrochloride
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution of VU591
hydrochloride.

Materials:

VU591 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Pre-weighing: Before opening, bring the vial of VU591 hydrochloride to room temperature

to prevent condensation.

Calculation: Determine the required volume of DMSO to achieve a 10 mM stock solution. For

example, to prepare 1 mL of a 10 mM solution from a molecular weight of 404.76 g/mol , you

would need 4.0476 mg of VU591 hydrochloride.

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing the

VU591 hydrochloride powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1][2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile polypropylene tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3][7]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol provides an example of how to prepare a working solution for cell-based assays

from the 10 mM DMSO stock solution.

Materials:

10 mM VU591 hydrochloride stock solution in DMSO

Appropriate aqueous buffer or cell culture medium for your experiment (e.g., PBS, HBSS,

DMEM)

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM VU591 hydrochloride stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired aqueous buffer or

cell culture medium to achieve the final working concentration.

Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the

aqueous buffer while vortexing. The final concentration of DMSO in the assay should be

kept low (typically <0.5%) to minimize solvent effects on the cells.

Final Concentration: For example, to prepare a 10 µM working solution, you can perform a

1:1000 dilution of the 10 mM stock solution into your final assay buffer.

Use: Use the freshly prepared working solution immediately for your experiment. Do not

store aqueous working solutions.

Protocol 3: Preparation of a Formulation for In Vivo
Studies
This protocol is an example of a formulation that can be used for in vivo administration, based

on a method described for VU591.[3] This may require optimization depending on the specific

animal model and route of administration.

Materials:

10 mM VU591 hydrochloride stock solution in DMSO

20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline

Sterile tubes

Procedure:

Thawing: Thaw an aliquot of the 10 mM VU591 hydrochloride stock solution.

Formulation: To prepare a 1.25 mg/mL solution as an example, add the appropriate volume

of the DMSO stock solution to the 20% SBE-β-CD in saline. For instance, to make 1 mL of a
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1.25 mg/mL solution, add 100 µL of a 12.5 mg/mL DMSO stock solution to 900 µL of 20%

SBE-β-CD in saline.[1]

Mixing: Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting

solution should be clear.

Administration: The prepared formulation should be used immediately for in vivo

administration.
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Caption: Mechanism of action of VU591 as a pore blocker of the ROMK channel.
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Preparation of Working Solutions
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Caption: Workflow for reconstituting and storing VU591 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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